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Compound of Interest

Compound Name: Stearic acid-d2
CAS No.: 19905-58-9
Cat. No.: B028290
Get Quote
. J

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Stearic Acid-d2 (Octadecanoic-
2,2-d2 acid), a deuterated analog of stearic acid. This document details its fundamental
properties, applications as an internal standard in quantitative analysis, and its role in
significant biological signaling pathways.

Core Data Presentation

For ease of reference, the key quantitative data for Stearic Acid-d2 is summarized in the table
below.
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Property Value Source(s)
CAS Number 19905-58-9 [1][2][3]
Molecular Formula C1sH34D202 [11[2][3]
Molecular Weight 286.49 g/mol [2][3]

Octadecanoic-2,2-d2 acid,
Synonyms [1]
C18:0-d2, FA 18:0-d2

Purity >99% deuterated forms (di-d2)  [1][2]

Appearance Crystalline solid [2]

Experimental Protocols: Quantification of Stearic
Acid using Stearic Acid-d2 as an Internal Standard

Stearic acid-d2 is widely utilized as an internal standard for the accurate quantification of
stearic acid in biological samples by gas chromatography-mass spectrometry (GC-MS) and
liquid chromatography-mass spectrometry (LC-MS). The following is a representative
experimental protocol for the analysis of total fatty acids in a biological matrix.

Sample Preparation and Lipid Extraction

e To a known quantity of the biological sample (e.g., plasma, tissue homogenate, or cell pellet)
in a glass tube, add a precise amount of stearic acid-d2 solution to serve as the internal
standard.

o Perform lipid extraction using a suitable solvent system, such as a chloroform:methanol
mixture (2:1, v/v).

o Vortex the mixture vigorously to ensure thorough mixing and subsequent phase separation.

o Centrifuge the sample to pellet any solid debris and to achieve clear separation of the
agueous and organic layers.

o Carefully collect the lower organic layer, which contains the lipids, and transfer it to a clean
glass tube.
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o Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

Derivatization to Fatty Acid Methyl Esters (FAMES)

To increase volatility for GC-MS analysis, the extracted fatty acids are converted to their
corresponding methyl esters.

» To the dried lipid extract, add a solution of boron trifluoride in methanol (12-14% BFs-
Methanol).

e Seal the tube and heat at 60-100°C for a duration of 10-60 minutes to facilitate the
methylation reaction.

e Cool the reaction mixture to room temperature.
e Add hexane and water to the tube, vortex thoroughly, and centrifuge to separate the phases.

e The upper hexane layer, containing the FAMES, is carefully collected for GC-MS analysis.

GC-MS Analysis

e Inject an aliquot of the FAMESs extract into the GC-MS system.
o The separation of FAMES is typically achieved on a suitable capillary column (e.g., HP-5MS).

e The mass spectrometer is operated in selected ion monitoring (SIM) mode to detect and
guantify the specific ions corresponding to stearic acid methyl ester and stearic acid-d2
methyl ester.

e The ratio of the peak area of the analyte to the internal standard is used to calculate the
concentration of stearic acid in the original sample.
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Caption: Experimental workflow for the quantification of stearic acid.

Signaling Pathways Involving Stearic Acid

Recent research has illuminated the role of stearic acid as a signaling molecule in critical
cellular processes. Stearic acid-d2 can be a valuable tool to trace the metabolic fate and
signaling functions of stearic acid in these pathways.

Stearic Acid and Mitochondrial Fusion

Stearic acid has been identified as a key regulator of mitochondrial dynamics, promoting
mitochondrial fusion. This process is crucial for maintaining mitochondrial health and function.

The signaling cascade is initiated by the stearoylation of the transferrin receptor 1 (TfR1). This
post-translational modification inhibits the activation of JNK (c-Jun N-terminal kinase) signaling.
The reduced JNK activity leads to decreased ubiquitination of mitofusin (MFN), a key protein in
mitochondrial outer membrane fusion, by the E3 ubiquitin ligase HUWEL. The stabilization of
MFN promotes mitochondrial fusion.
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Caption: Stearic acid-induced mitochondrial fusion pathway.
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Stearic Acid and Insulin Signaling

Stearic acid has been shown to act as a potent inhibitor of Protein Tyrosine Phosphatase 1B
(PTP1B).[4] PTP1B is a negative regulator of the insulin signaling pathway, and its inhibition by
stearic acid can enhance insulin sensitivity.

The insulin receptor (IR) is a receptor tyrosine kinase. Upon insulin binding, the IR
autophosphorylates, initiating a signaling cascade. PTP1B dephosphorylates and inactivates
the insulin receptor, thus dampening the insulin signal. By inhibiting PTP1B, stearic acid helps
to maintain the phosphorylated, active state of the insulin receptor, leading to enhanced
downstream signaling and increased glucose uptake.
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Caption: Inhibition of PTP1B by stearic acid in the insulin signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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